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Compound of Interest

Compound Name: Fmoc-|A-HoSer(Bzl)-OH
CAS No.: 1313054-84-0
Cat. No.: B1450053
Get Quote
. J

Executive Summary & Substance Profile

Fmoc-D-HoSer(Bzl)-OH is a protected non-standard amino acid derivative used to incorporate
D-homoserine into peptide chains. The critical feature of this compound is the Benzyl (Bzl)
ether protection on the side-chain hydroxyl group. Unlike tert-butyl (tBu) or trityl (Trt) groups,
the Benzyl ether is stable to standard Trifluoroacetic Acid (TFA) cleavage. This property
dictates its specific utility: it is intended for sequences where the side chain must remain
protected after resin cleavage, or for synthesis protocols requiring harsh acid (HF/TFMSA) or
catalytic hydrogenation for final deprotection.

Chemical Identity
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Property Specification

) N-alpha-(9-Fluorenylmethoxycarbonyl)-O-
Chemical Name _
benzyl-D-homoserine

Common Name Fmoc-D-HoSer(Bzl)-OH

Structure Fmoc-NH-CH(COOH)-CH2-CH2-O-Benzyl
Molecular Formula C26H25NOs

Molecular Weight ~431.5 g/mol

Analog Reference:[1][2][3][41[51[6]1[71[81[9]

CAS Number 1185841-92-2 (L-isomer); D-isomer is vendor-
specific.
N Soluble in DMF, NMP, DMSO; Sparingly soluble
Solubility )
in DCM.
Appearance White to off-white powder.

Hazard Identification & Risk Assessment

While specific toxicological data for this derivative may be limited, it shares the hazard profile of
the Fmoc-amino acid class.

GHS Classification ( Inferred):

e Skin Irritation: Category 2 (H315)

o Eye Irritation: Category 2A (H319)

e STOT-SE (Respiratory): Category 3 (H335)

Critical Handling Risks:

 Inhalation: Fine dust generation during weighing can irritate the respiratory tract.

o Contact: Prolonged contact with the solid or solutions in DMF can cause dermatitis.
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e Hygroscopicity: Moisture absorption can hydrolyze the Fmoc group over time (slow release
of Fmoc-OH), reducing coupling efficiency.

PPE Decision Matrix

PPE: Nitrile Gloves, Lab Coat,
Safety Glasses, N95 Mask/Fume Hood

Weighing / Solid Handling

Task Definition Solubilization (DMF/NMP)

PPE: Double Nitrile Gloves (DMF permeation),
Chemical Splash Goggles, Fume Hood

Automated/Manual Synthesis

Click to download full resolution via product page

Figure 1: PPE Selection based on experimental state. Note the requirement for double-gloving
when handling DMF solutions due to rapid permeation.

Storage & Stability

To maintain enantiomeric purity and coupling integrity:

o Temperature: Store at +2°C to +8°C (Refrigerated). Long-term storage at -20°C is acceptable
but requires equilibration to room temperature before opening to prevent condensation.

o Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.

o Container: Keep tightly sealed. If the bottle is frequently opened, consider aliquoting into
single-use vials to minimize moisture exposure.

Synthesis Protocol (SPPS)

This section details the specific handling of Fmoc-D-HoSer(Bzl)-OH in solid-phase synthesis.

A. Solubilization
¢ Solvent: DMF (N,N-Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).[8]
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e Concentration: Typically 0.2 M to 0.5 M.
e Protocol:
o Weigh the powder in a static-free boat.
o Add DMF. Vortex gently.

o Note: If the solution appears cloudy, mild sonication (30 sec) is safe. Do not heat above
40°C to avoid Fmoc cleavage.

B. Coupling Parameters

The steric bulk of the benzyl-protected homoserine side chain is moderate. Standard coupling
times are usually sufficient, but "double coupling” is recommended to ensure high yield.

Activators: HBTU/HOBt, HATU/HOAL, or DIC/Oxyma.

Base: DIPEA (Diisopropylethylamine) or NMM (N-methylmorpholine).

Stoichiometry: 3-5 equivalents relative to resin loading.

Time: 45-60 minutes (Single coupling) or 2 x 30 minutes (Double coupling).

C. The "Benzyl Trap": Cleavage & Deprotection Logic

Crucial Technical Insight: The Benzyl (Bzl) ether on the homoserine side chain is NOT removed
by the standard 95% TFA cleavage cocktail used to release the peptide from the resin.

e Scenario A: You want the Benzyl group to remain.

o Proceed with standard TFA/TIS/H20 cleavage. The peptide will elute with the side chain
as -CHz2-CH2-0O-Bzl.

e Scenario B: You want free Homoserine (-OH).

o Do NOT use this product if you only have access to TFA. You must use Fmoc-D-
HoSer(tBu)-OH or Fmoc-D-HoSer(Trt)-OH.
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o If you must use the Bzl derivative, removal requires Hydrogen Fluoride (HF), TEMSA, or
Hydrogenolysis (H2/Pd/C) after the peptide is cleaved from the resin.

Peptide-Resin with
Fmoc-D-HoSer(Bzl)

Fmoc Removal (Piperidine)

Final Cleavage (95% TFA)

Resulting Peptide Species

Standard Protocol \To achieve Outcome 2
\

H-D-HoSer(Bzl)-Peptide Requires HF, TFMSA,
(Benzyl group REMAINS) or H2/Pd

H-D-HoSer-Peptide
(Free Hydroxyl)

Click to download full resolution via product page

Figure 2: The chemical fate of the Benzyl ether during standard SPPS workflows. Note that
standard TFA cleavage does not yield the free hydroxyl.

Emergency Procedures
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Incident Protocol

Wash immediately with soap and copious water
) for 15 minutes. Remove contaminated clothing.
Skin Contact )
If using DMF, do not use alcohol to wash

(enhances skin absorption).

Rinse cautiously with water for 15 minutes,
Eye Contact lifting eyelids. Remove contact lenses if present.

Seek medical attention.

Move to fresh air. If breathing is difficult,

Inhalation o
administer oxygen.
Dampen with water to avoid dust. Sweep up into
Spill a chemical waste container. Clean area with
soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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